Cas no 114106-25-1 (1-chloro-3-(3-chloropropylsulfinyl)propane)

1-chloro-3-(3-chloropropylsulfinyl)propane structure
114106-25-1 structure
Product Name:1-chloro-3-(3-chloropropylsulfinyl)propane
CAS No:114106-25-1
MF:C6H12Cl2OS
MW:203.129878997803
CID:2612352
PubChem ID:13865321
Update Time:2025-04-21

1-chloro-3-(3-chloropropylsulfinyl)propane Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-3-(3-chloropropylsulfinyl)propane
    • bis(3-chloropropyl)sulfoxide
    • 114106-25-1
    • DTXCID60502292
    • 1-Chloro-3-(3-chloropropane-1-sulfinyl)propane
    • DTXSID60551508
    • Inchi: 1S/C6H12Cl2OS/c7-3-1-5-10(9)6-2-4-8/h1-6H2
    • InChI Key: MGFSCCFMWQCKLE-UHFFFAOYSA-N
    • SMILES: ClCCCS(CCCCl)=O

Computed Properties

  • Exact Mass: 201.9985916Da
  • Monoisotopic Mass: 201.9985916Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 36.3Ų
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